Cas no 88318-15-4 (Benzenethiol, 4-(2-ethoxyethoxy)-)

Benzenethiol, 4-(2-ethoxyethoxy)- structure
88318-15-4 structure
Product Name:Benzenethiol, 4-(2-ethoxyethoxy)-
CAS No:88318-15-4
MF:C10H14O2S
MW:198.281961917877
CID:637512
PubChem ID:14794022
Update Time:2025-04-19

Benzenethiol, 4-(2-ethoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol, 4-(2-ethoxyethoxy)-
    • 4-(2-ethoxyethoxy)benzenethiol
    • DTXSID80564110
    • SCHEMBL12411389
    • 4-(2-Ethoxyethoxy)benzene-1-thiol
    • 88318-15-4
    • Inchi: 1S/C10H14O2S/c1-2-11-7-8-12-9-3-5-10(13)6-4-9/h3-6,13H,2,7-8H2,1H3
    • InChI Key: SRRKWUOXHQCTAA-UHFFFAOYSA-N
    • SMILES: SC1C=CC(=CC=1)OCCOCC

Computed Properties

  • Exact Mass: 198.07145086g/mol
  • Monoisotopic Mass: 198.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 19.5Ų
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